N,N-dimethyl-4-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N,N-dimethyl-4-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H19F3N4O4S and its molecular weight is 480.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds
Benzenesulfonamides serve as a building block for the synthesis of various novel compounds with potential biological activities. For instance, benzenesulfonamide derivatives have been synthesized for the purpose of exploring their antifungal activities, demonstrating the role of these compounds in developing new antimicrobial agents (Khodairy et al., 2016).
Photodynamic Therapy
Benzenesulfonamide derivatives have been investigated for their application in photodynamic therapy (PDT), a treatment modality for cancer. The research focused on new zinc phthalocyanines substituted with benzenesulfonamide derivative groups, highlighting their high singlet oxygen quantum yield and potential as Type II photosensitizers in cancer treatment (Pişkin et al., 2020).
Inhibitors of Enzymes
Some benzenesulfonamide derivatives have been explored for their inhibitory activities against enzymes like kynurenine 3-hydroxylase. These inhibitors could potentially serve in the study of the pathophysiological role of the kynurenine pathway following neuronal injury, indicating the importance of such compounds in neuroscience research (Röver et al., 1997).
Carbonic Anhydrase Inhibition
The inhibition of carbonic anhydrases by benzenesulfonamide derivatives has been a significant area of study, with implications for treating conditions such as glaucoma. Research on these inhibitors provides insights into their potential therapeutic applications and helps in understanding the molecular mechanisms of disease (Nocentini et al., 2016).
Properties
IUPAC Name |
N,N-dimethyl-4-[3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19F3N4O4S/c1-27(2)33(30,31)17-8-6-13(7-9-17)20(29)28-11-15(12-28)19-25-18(26-32-19)14-4-3-5-16(10-14)21(22,23)24/h3-10,15H,11-12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHCUKYZYNZGCOS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CC(C2)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19F3N4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.